Cas no 1361708-09-9 (2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide)

• Product Name: 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide
• CAS No: 1361708-09-9
• MF: C₁₃H₈Cl₂FNO
• MW: 284.113124847412
• CID: 4790450
• Update Time: 2025-10-22

2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide

• Inchi： 1S/C13H8Cl2FNO/c14-10-3-1-2-8(12(10)15)9-6-7(13(17)18)4-5-11(9)16/h1-6H,(H2,17,18)
• InChI Key： GUGLZNHAVZIFJV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=C(C(N)=O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 3.5
• Topological Polar Surface Area: 43.1

Additional information on 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide

Comprehensive Guide to 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide (CAS No. 1361708-09-9): Properties, Applications, and Market Insights

2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide (CAS No. 1361708-09-9) is a specialized fluorinated biphenyl derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic amides, which are increasingly studied for their unique physicochemical properties and biological activities. The molecular structure features a dichloro-fluoro substitution pattern on the biphenyl backbone, coupled with a carboxylic acid amide functional group, making it particularly interesting for structure-activity relationship studies.

The growing interest in fluorinated organic compounds has positioned 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide as a valuable building block in medicinal chemistry. Researchers are particularly interested in how the electron-withdrawing effects of the fluorine and chlorine atoms influence the compound's interactions with biological targets. Recent publications have highlighted the importance of such halogenated biphenyl derivatives in developing new enzyme inhibitors and receptor modulators, especially in neurological and metabolic disorder research.

From a synthetic chemistry perspective, 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide offers several advantages. The presence of multiple halogen substituents provides convenient handles for further functionalization through cross-coupling reactions, while the amide group serves as both a hydrogen bond donor and acceptor. These features make it a versatile intermediate for constructing more complex molecular architectures, particularly in the development of small molecule therapeutics and agricultural chemicals.

The pharmaceutical industry's current focus on targeted drug discovery has increased demand for specialized intermediates like 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide. Many research teams are investigating its potential as a scaffold for kinase inhibitors or GPCR modulators, given the privileged structure of biphenyl systems in drug design. The compound's lipophilicity profile, influenced by its halogen pattern, makes it particularly suitable for central nervous system drug development where blood-brain barrier penetration is crucial.

In the agrochemical sector, halogenated biphenyl derivatives are gaining attention for their potential as plant growth regulators and pest control agents. The specific substitution pattern of 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide may offer advantages in terms of environmental persistence and biological activity spectrum, though comprehensive field studies would be needed to confirm these potential applications.

The analytical characterization of 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide typically involves advanced techniques such as HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound's chromatographic behavior and spectroscopic fingerprints are well-documented in research literature, facilitating its identification and quality control in laboratory settings.

From a regulatory perspective, while 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide is not currently classified as a controlled substance in major markets, researchers should consult local regulations regarding halogenated aromatic compounds. The compound's environmental fate and ecotoxicological profile would need evaluation if considering large-scale applications, in line with growing concerns about persistent organic pollutants.

The commercial availability of 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide has improved in recent years, with several specialty chemical suppliers offering it as a research-grade material. Pricing tends to reflect its status as a low-volume, high-value intermediate, with costs varying based on purity specifications and order quantities. The compound is typically supplied as a white to off-white crystalline powder with purity levels ranging from 95% to 98% by HPLC.

Storage recommendations for 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide generally suggest keeping the material in a cool, dry environment protected from light. While the compound demonstrates reasonable stability under standard laboratory conditions, the presence of multiple reactive functional groups warrants proper handling to prevent degradation or unwanted side reactions during long-term storage.

Future research directions for 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide may explore its potential in material science applications, particularly in the development of organic electronic materials. The combination of its conjugated biphenyl system and electron-withdrawing substituents could make it interesting for designing novel semiconducting molecules or liquid crystal compounds.

For researchers considering working with 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid amide, it's advisable to consult recent patent literature and scientific publications to identify potential synthetic routes and applications. The compound's structure-activity relationships continue to be an active area of investigation, with particular interest in how modifications to the amide moiety or halogen substitution pattern affect biological activity and physicochemical properties.